Cas no 761383-97-5 ((1R,2S)-2-benzyloxycyclobutanamine)

• Product Name: (1R,2S)-2-benzyloxycyclobutanamine
• CAS No: 761383-97-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD18831203
• CID: 550090
• PubChem ID: 10536562
• Update Time: 2025-04-19

(1R,2S)-2-benzyloxycyclobutanamine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine,2-(phenylmethoxy)-, (1R,2S)-
• Cyclobutanamine, 2-(phenylmethoxy)-, (1R,2S)- (9CI)
• (1R,2S)-2-benzyloxycyclobutanamine
• Rel-(1R,2S)-2-(benzyloxy)cyclobutan-1-amine
• EN300-150110
• CS-0184255
• EN300-256254
• 761383-97-5
• AKOS006311318
• (1R,2S)-2-(Benzyloxy)cyclobutanamine
• (1R,2S)-2-(BENZYLOXY)CYCLOBUTAN-1-AMINE
• rac-(1S,2R)-2-(benzyloxy)cyclobutan-1-amine
• cis-2-Benzyloxycyclobutanamine
• 2271478-53-4
• Cyclobutanamine,2-(phenylmethoxy)-,(1R,2S)-(9ci)

• MDL： MFCD18831203
• Inchi： 1S/C11H15NO/c12-10-6-7-11(10)13-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8,12H2/t10-,11+/m1/s1
• InChI Key： PWZQZJTVISDNTA-MNOVXSKESA-N
• SMILES： O(CC1C=CC=CC=1)[C@H]1CC[C@H]1N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų